Cas no 90483-95-7 (1-oxo-1,3-dihydroisobenzofuran-4-carbonitrile)

• Product Name: 1-oxo-1,3-dihydroisobenzofuran-4-carbonitrile
• CAS No: 90483-95-7
• MF: C₉H₅NO₂
• MW: 159.141502141953
• CID: 803666
• PubChem ID: 11701086
• Update Time: 2025-04-19

1-oxo-1,3-dihydroisobenzofuran-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-oxo-1,3-dihydroisobenzofuran-4-carbonitrile
• 1-OXO-1,3-DIHYDRO-2- BENZOFURAN-4-CARBONITRILE
• 1-OXO-1,3-DIHYDRO-ISOBENZOFURAN-4-CARBONITRILE
• 1-oxo-3H-2-benzofuran-4-carbonitrile
• 4-Isobenzofurancarbonitrile,1,3-dihydro-1-oxo-
• 1-oxo-3H-isobenzofuran-4-carbonitrile
• 3-cyano-phthalide
• 4-Cyanphthalid
• DTXSID00470789
• cinnamylformate
• AKOS006291789
• 90483-95-7
• 1-oxidanylidene-3H-2-benzofuran-4-carbonitrile
• 4-Cyanophthalide
• A843563
• FT-0659782

• Inchi： 1S/C9H5NO2/c10-4-6-2-1-3-7-8(6)5-12-9(7)11/h1-3H,5H2
• InChI Key： BFNMZJQMWPPBKE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C#N)C=2C1)=O

Computed Properties

• Exact Mass: 159.03200
• Monoisotopic Mass: 159.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 413.194°C at 760 mmHg
• Flash Point: 202.581°C
• Refractive Index: 1.607
• PSA: 50.09000
• LogP: 1.22868